Cas no 1249044-55-0 (N-Methyl-1-(5-phenylthiophen-3-yl)methanamine)

• Product Name: N-Methyl-1-(5-phenylthiophen-3-yl)methanamine
• CAS No: 1249044-55-0
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 5048446
• Update Time: 2025-10-28

N-Methyl-1-(5-phenylthiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-phenylthiophen-3-yl)methanamine
• N-Methyl-1-(5-phenylthiophen-3-yl)methanamine

• Inchi： 1S/C12H13NS/c1-13-8-10-7-12(14-9-10)11-5-3-2-4-6-11/h2-7,9,13H,8H2,1H3
• InChI Key： GAQCPKADIOMNJA-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C1C=CC=CC=1)CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3

Additional information on N-Methyl-1-(5-phenylthiophen-3-yl)methanamine

Comprehensive Overview of N-Methyl-1-(5-phenylthiophen-3-yl)methanamine (CAS No. 1249044-55-0)

N-Methyl-1-(5-phenylthiophen-3-yl)methanamine, with the CAS number 1249044-55-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique structural framework combining a thiophene ring and a phenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and small-molecule therapeutics.

The growing interest in N-Methyl-1-(5-phenylthiophen-3-yl)methanamine is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1249044-55-0 serves as a critical identifier for researchers seeking high-purity samples for experimental use. The compound's thiophene-phenyl hybrid structure offers versatility in chemical modifications, enabling the development of novel derivatives with enhanced properties. This adaptability is particularly relevant in the context of AI-driven drug design, where computational models predict optimal molecular configurations for specific therapeutic targets.

One of the key advantages of N-Methyl-1-(5-phenylthiophen-3-yl)methanamine lies in its potential role in addressing neurodegenerative diseases, a major focus area in modern healthcare. The compound's ability to modulate specific biological pathways has sparked investigations into its efficacy against conditions like Alzheimer's and Parkinson's disease. These studies often highlight the importance of structure-activity relationships (SAR) in optimizing the compound's therapeutic profile, a topic frequently searched by medicinal chemists and pharmacologists.

In addition to its pharmaceutical applications, CAS No. 1249044-55-0 is also being explored in materials science. The thiophene moiety contributes to electron-rich characteristics, making the compound a candidate for organic electronic devices such as OLEDs and solar cells. This dual applicability in both life sciences and advanced materials underscores the compound's interdisciplinary significance, resonating with researchers interested in convergent technologies.

Quality control and synthesis optimization are critical aspects of working with N-Methyl-1-(5-phenylthiophen-3-yl)methanamine. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with industry standards for good manufacturing practice (GMP), ensuring reliable results in both academic and industrial settings. The compound's stability under various conditions is another area of active investigation, particularly for researchers focusing on long-term storage solutions for sensitive chemicals.

The commercial availability of CAS No. 1249044-55-0 through specialty chemical suppliers has facilitated its adoption across multiple research domains. Procurement specialists often search for detailed technical specifications and safety data sheets (SDS), emphasizing the need for comprehensive product information. The compound's pricing and scalability are also frequent topics of inquiry, reflecting the practical considerations of research budgeting and process chemistry.

Looking ahead, the scientific community anticipates expanded applications for N-Methyl-1-(5-phenylthiophen-3-yl)methanamine as synthetic methodologies advance. Emerging techniques like flow chemistry and catalytic asymmetric synthesis may enable more efficient production routes, addressing current challenges in yield optimization. These developments are closely monitored by researchers interested in green chemistry principles and sustainable manufacturing processes.

In conclusion, N-Methyl-1-(5-phenylthiophen-3-yl)methanamine (1249044-55-0) represents a compelling case study in modern chemical research. Its multifaceted applications span from drug discovery to advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As investigation continues, this molecule is poised to contribute meaningfully to innovations addressing some of today's most pressing technological and medical needs.